Cas no 2694732-03-9 (methyl 2-(methylamino)-4H,5H,7H-thieno2,3-cpyran-3-carboxylate)

• Product Name: methyl 2-(methylamino)-4H,5H,7H-thieno2,3-cpyran-3-carboxylate
• CAS No: 2694732-03-9
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 5613946
• PubChem ID: 165951021
• Update Time: 2025-05-20

methyl 2-(methylamino)-4H,5H,7H-thieno2,3-cpyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-33048050
• methyl 2-(methylamino)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate
• 2694732-03-9
• methyl 2-(methylamino)-4H,5H,7H-thieno2,3-cpyran-3-carboxylate

• Inchi： 1S/C10H13NO3S/c1-11-9-8(10(12)13-2)6-3-4-14-5-7(6)15-9/h11H,3-5H2,1-2H3
• InChI Key： FIKQZJYBCGOXMW-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1COCC2)NC

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.8Ų

Additional information on methyl 2-(methylamino)-4H,5H,7H-thieno2,3-cpyran-3-carboxylate

Comprehensive Overview of methyl 2-(methylamino)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate (CAS No. 2694732-03-9)

The compound methyl 2-(methylamino)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate (CAS No. 2694732-03-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the thienopyran family, which is known for its diverse biological activities. The presence of both methylamino and carboxylate functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in metabolic disorders.

In recent years, the demand for heterocyclic compounds like methyl 2-(methylamino)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate has surged, driven by the growing need for novel therapeutics. The compound's thieno[2,3-c]pyran core is a privileged scaffold in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. Its CAS No. 2694732-03-9 is frequently searched in scientific databases, reflecting its relevance in current research trends. Additionally, the compound's methyl ester group enhances its solubility, making it suitable for various formulation studies.

One of the most intriguing aspects of methyl 2-(methylamino)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate is its potential role in addressing neurodegenerative diseases, a hot topic in modern pharmacology. The compound's ability to modulate specific neuronal pathways has been explored in preclinical studies, with promising results. Furthermore, its structural analogs have shown activity against oxidative stress, a key factor in aging and chronic diseases. This aligns with the increasing public interest in anti-aging and neuroprotection, as evidenced by frequent searches on these topics.

The synthesis of methyl 2-(methylamino)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. Researchers often optimize these steps to improve yield and purity, which are critical for industrial-scale production. The compound's CAS No. 2694732-03-9 is a valuable identifier for procurement and regulatory compliance, ensuring traceability in supply chains. Its molecular weight and logP values are also frequently queried, as they influence its pharmacokinetic properties.

Beyond pharmaceuticals, methyl 2-(methylamino)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate has potential applications in agrochemicals. Its thienopyran derivatives have been investigated for their herbicidal and fungicidal activities, addressing the global demand for sustainable crop protection solutions. The compound's mode of action is a subject of ongoing research, with studies focusing on its interaction with plant enzymes. This aligns with the rising interest in green chemistry and eco-friendly pesticides, topics that dominate environmental science discussions.

In conclusion, methyl 2-(methylamino)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate (CAS No. 2694732-03-9) is a multifaceted compound with broad applications in drug discovery and agrochemical development. Its structural uniqueness and biological relevance make it a valuable subject for further research. As scientific inquiries into heterocyclic chemistry and sustainable solutions continue to grow, this compound is poised to remain at the forefront of innovation.